Reactive Black 9

Specification

• CAS No.: 12225-27-3
• Molecular Formula: C10H9BrN2
• Molecular Weight: 0

Introduction

Chemical Composition and Properties

Physical Properties

Based on related reactive black dyes, Reactive Black 9 likely presents as a dark brown to black solid powder with high water solubility to facilitate its application in dyeing processes. The dye would presumably have a melting point above 300°C similar to Reactive Black 5, making it thermally stable under normal processing conditions. The compound would likely demonstrate negative LogP values, indicating hydrophilicity, which is characteristic of water-soluble textile dyes.

Spectroscopic Properties

Reactive Black 9 would be expected to show maximum absorption (λmax) in the visible spectrum range of 590-600 nm, similar to Reactive Black 5's λmax of 597 nm. This absorption pattern is responsible for the deep black color that makes these dyes valuable in textile applications.

Applications in Industry

Textile Dyeing Processes

The primary application of Reactive Black 9 is in textile dyeing, particularly for cellulosic fibers like cotton. Its reactive groups form covalent bonds with the hydroxyl groups in cellulose, creating permanent coloration that withstands repeated washing and exposure to environmental factors. The dyeing process typically involves dissolving the dye in water, adding it to an alkaline bath, and introducing the textile material under controlled temperature conditions.

Comparative Performance

Property	Reactive Black 9 (Estimated)	Reactive Black 5	Reactive Black 39
Color	Deep black	Very dark brown to black	Dark black
Solubility	Water-soluble	Slightly soluble in water and methanol	Water-soluble
Light fastness	Excellent	Excellent	Excellent
Wash fastness	High	High	High
pH for application	7-11	5-9	7-11
Application temperature	40-60°C	37-60°C	40-60°C

This comparative analysis suggests that Reactive Black 9 likely offers performance characteristics similar to other reactive black dyes, with potential optimizations for specific textile applications.

Environmental Impact and Biodegradation

Environmental Concerns

Like other synthetic dyes, Reactive Black 9 poses environmental concerns when discharged in textile effluents. The compound likely contains sulfonic acid groups and azo linkages that resist conventional wastewater treatment processes. These structural features contribute to persistence in aquatic environments and potential toxicity to aquatic organisms. Proper effluent treatment is essential to mitigate these environmental impacts.

Biodegradation Mechanisms

Research on related dyes suggests that biodegradation of Reactive Black 9 would involve microbial action, particularly through enzymes like azoreductase. Studies on Reactive Black 5 have demonstrated successful biodegradation using bacteria such as Pseudomonas entomophila, which can degrade up to 93% of the dye under optimal conditions. The degradation pathway likely involves the initial reduction of azo bonds followed by the formation of aromatic amines as intermediate products.

Optimal Conditions for Biodegradation

Based on studies of Reactive Black 5, biodegradation of Reactive Black 9 would likely be most efficient under the following conditions:

• pH range: 5-9

• Temperature: approximately 37°C

• Static conditions

• Presence of specific bacterial strains with azoreductase activity

The degradation products would potentially include naphthalene derivatives and substituted anilines, similar to the naphthalene-1,2-diamine and 4-(methylsulfonyl) aniline identified in Reactive Black 5 degradation studies.

Recent Research Developments

Sustainable Alternatives

The textile industry's shift toward sustainability has prompted research into more environmentally friendly alternatives to traditional reactive dyes. Future developments may include modified versions of Reactive Black 9 with improved fixation rates to reduce unfixed dye in effluents, or alternative coloration technologies with reduced environmental impact.